Cas no 280758-01-2 (Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 280758-01-2
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 248292
• PubChem ID: 11053054
• Update Time: 2025-04-19

Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [(1S)-2-methyl-1-(2-oxoethyl)propyl]-, 1,1-dimethylethyl ester
• (S)-tert-Butyl(4-methyl-1-oxopentan-3-yl)carbamate
• 280758-01-2
• EN300-697297
• TERT-BUTYL N-[(3S)-4-METHYL-1-OXOPENTAN-3-YL]CARBAMATE
• Carbamic acid,[(1S)-2-methyl-1-(2-oxoethyl)propyl]-,1,1-dimethylethyl ester
• (S)-tert-Butyl (4-methyl-1-oxopentan-3-yl)carbamate

• Inchi： 1S/C11H21NO3/c1-8(2)9(6-7-13)12-10(14)15-11(3,4)5/h7-9H,6H2,1-5H3,(H,12,14)/t9-/m0/s1
• InChI Key： OBWNQXOVRLYCEL-VIFPVBQESA-N
• SMILES： O(C(N[C@@H](CC=O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives